Cas no 1040675-42-0 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine
• CAS No: 1040675-42-0
• MF: C₁₉H₁₆ClN₃O₄S
• MW: 417.866042137146
• CID: 5390664
• Update Time: 2025-07-28

N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-6-[(4-chlorophenyl)methylsulfonyl]pyridazin-3-amine
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine

• Inchi： 1S/C19H16ClN3O4S/c20-15-4-1-13(2-5-15)11-28(24,25)19-8-7-18(22-23-19)21-10-14-3-6-16-17(9-14)27-12-26-16/h1-9H,10-12H2,(H,21,22)
• InChI Key： OFZLMPIVWLMLED-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C3OCOC3=C2)=NN=C(S(CC2=CC=C(Cl)C=C2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine

Research Brief on N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine (CAS: 1040675-42-0)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine (CAS: 1040675-42-0) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxole and pyridazine scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The synthesis and initial characterization of N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine were first reported in a series of patents and peer-reviewed publications, highlighting its structural novelty and biological activity. The compound's design incorporates a sulfonylpyridazine moiety, which is known to interact with various protein targets, including kinases and G-protein-coupled receptors (GPCRs). This interaction profile suggests a broad applicability in modulating disease-relevant pathways, making it a subject of intense research interest.

Recent in vitro and in vivo studies have demonstrated that N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine exhibits potent inhibitory effects on key inflammatory mediators, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant for the development of new anti-inflammatory therapies, where current treatments often face limitations related to efficacy and side effects. Additionally, preliminary data indicate that the compound may also possess anti-proliferative properties, with selective activity against certain cancer cell lines, further expanding its therapeutic potential.

Pharmacokinetic studies of N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine have revealed favorable absorption and distribution profiles, with good oral bioavailability and tissue penetration. These properties are critical for its transition from bench to bedside, as they address common challenges in drug development, such as poor solubility and metabolic instability. Furthermore, the compound has shown a manageable safety profile in early toxicity studies, with no significant adverse effects observed at therapeutic doses.

Despite these promising findings, several challenges remain to be addressed. For instance, the exact molecular targets of N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine are not yet fully elucidated, and further mechanistic studies are needed to optimize its therapeutic window. Additionally, the compound's potential for drug-drug interactions and long-term safety requires thorough investigation in advanced preclinical models and clinical trials.

In conclusion, N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-[(4-chlorophenyl)methanesulfonyl]pyridazin-3-amine (CAS: 1040675-42-0) represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique chemical structure, combined with robust biological activity and favorable pharmacokinetic properties, underscores its potential as a lead compound for further development. Future research should focus on clarifying its mechanism of action, optimizing its therapeutic efficacy, and advancing it through the drug development pipeline to realize its full clinical potential.